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Compound of Interest

Compound Name: Jak1-IN-10

Cat. No.: B15137827

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the dissolution of the selective JAK1 inhibitor,
Jak1-IN-10, in dimethyl sulfoxide (DMSO). The information herein is compiled to guide
researchers in preparing stock solutions for in vitro and in vivo experiments, ensuring
compound stability and accurate concentration.

Introduction to Jak1-IN-10

Jak1-IN-10 is a potent and selective inhibitor of Janus kinase 1 (JAK1), a key enzyme in the
JAK-STAT signaling pathway.[1] This pathway is crucial for transducing signals for numerous
cytokines and growth factors involved in immunity and inflammation.[2] Dysregulation of the
JAK-STAT pathway is implicated in various autoimmune diseases and cancers, making JAK1
an important therapeutic target. Accurate preparation of Jak1-IN-10 solutions is the first critical
step for reliable experimental outcomes.

Physicochemical Properties and Solubility

A summary of the key properties of Jak1-IN-10 and the solubility of similar JAK inhibitors in
DMSO are presented in the tables below.

Table 1: Physicochemical Properties of Jak1-IN-10
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Property Value Reference
Molecular Weight 295.34 g/mol [1]
CAS Number 2416858-88-1 [1]

Table 2: Solubility of Selected JAK Inhibitors in DMSO

Compound Solubility in DMSO  Notes Reference

Jak1-IN-10 Not specified - [1]
Requires

JAK1-IN-11 100 mg/mL

ultrasonication

JAK Inhibitor | 5 mg/mL

Note: The exact solubility of Jak1-IN-10 in DMSO is not publicly available. The provided data
for similar compounds suggests that solubility can vary. It is recommended to perform a
solubility test if a high concentration stock solution is required.

Signaling Pathway Inhibition

Jak1-IN-10 exerts its effects by inhibiting the JAK1 enzyme, thereby blocking the downstream
phosphorylation of Signal Transducer and Activator of Transcription (STAT) proteins. This
interruption of the JAK-STAT signaling cascade modulates the expression of genes involved in
inflammatory and immune responses.
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Caption: JAK-STAT signaling pathway and the inhibitory action of Jak1-IN-10.

Experimental Protocols
Materials and Equipment

e Jak1-IN-10 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer
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» Ultrasonic water bath (optional, but recommended)

» Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Jak1-IN-10 in DMSO.
Adjust the volumes as needed for your desired concentration and volume.

?

Calculate Mass of Jak1-IN-10
(for 10 mM stock)

4

Weigh Jak1-IN-10

\ 4

Add Calculated Volume of DMSO

4

Vortex to Mix

\ 4

Ultrasonicate (if necessary)

4

Aliquot into Working Volumes

\ 4

Store at -20°C or -80°C

&

Click to download full resolution via product page

Caption: Workflow for preparing Jak1-IN-10 stock solution in DMSO.
Step-by-Step Procedure:

o Calculation:
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o The molecular weight of Jak1-IN-10 is 295.34 g/mol .

o To prepare a 10 mM stock solution, you will need 2.9534 mg of Jak1-IN-10 per 1 mL of
DMSO.

o Use the following formula to calculate the required mass for your desired volume: Mass
(mg) = 10 mM * Volume (mL) * 0.29534 (mg/mL/mM)

Weighing:

o Carefully weigh the calculated amount of Jak1-IN-10 powder in a sterile microcentrifuge
tube or vial.

Dissolution:

o Add the calculated volume of high-purity DMSO to the tube containing the Jak1-IN-10
powder.

o Tightly cap the tube.

Mixing:

o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.
o Visually inspect the solution for any undissolved particles.
Ultrasonication (if required):

o If the compound does not fully dissolve with vortexing, place the tube in an ultrasonic
water bath for 5-10 minutes. This is often necessary for compounds with high solubility
limits.

Aliquotting and Storage:

o Once the Jak1-IN-10 is completely dissolved, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw
cycles which can degrade the compound.
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o For short-term storage (up to 1 month), store the aliquots at -20°C.

o For long-term storage (up to 6 months), store the aliquots at -80°C.

Preparation of Working Solutions for Cell-Based Assays

For most in vitro cell culture experiments, the final concentration of DMSO should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

o Perform serial dilutions of your DMSO stock solution in the appropriate cell culture medium
to achieve the desired final concentrations.

e Itis crucial to include a vehicle control (culture medium with the same final concentration of
DMSO) in your experiments to account for any effects of the solvent.

Safety and Handling Precautions

o Always handle Jak1-IN-10 and DMSO in a well-ventilated area, preferably a chemical fume
hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-
resistant gloves, and safety glasses.

o DMSO is readily absorbed through the skin and can carry dissolved substances with it. Avoid
direct contact.

o Consult the Safety Data Sheet (SDS) for Jak1-IN-10 and DMSO for complete safety
information.

By following these guidelines, researchers can confidently prepare stable and accurate
solutions of Jak1-IN-10 for their experimental needs, leading to more reliable and reproducible
results in the study of JAK1 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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